Cas no 14464-32-5 (N-Succinimidyl Stearate)

N-Succinimidyl Stearate structure
N-Succinimidyl Stearate structure
Product Name:N-Succinimidyl Stearate
CAS No:14464-32-5
Molecular Formula:C22H39NO4
Molecular Weight:381.54936
MDL:MFCD00050403
CID:49805
PubChem ID:3552761

N-Succinimidyl Stearate Properties

Names and Identifiers

    • Stearic acid-N-hydroxysuccinimide ester
    • 1-[(1-Oxooctadecyl)oxy]-2,5-pyrrolidinedione
    • N-Succinimidyl Stearate
    • N-Succinimidyl Stear
    • (2,5-dioxopyrrolidin-1-yl) octadecanoate
    • NHS protected stearate,NHS-octadecanoic acid,Octadecanoic acid N-hydroxysuccinimide ester
    • Stearic acid N-hydroxysuccinimide ester
    • NHS-octadecanoic acid
    • NHS protected stearate
    • OCTADECANOIC ACID-NHSE
    • N-(Stearoyloxy)succiniMide
    • 2,5-Dioxopyrrolidin-1-yl stearate
    • Stearic Acid Hydroxysuccinimide Ester
    • N-HYDROXY SUCCINIMIDO STEARIC ACID ESTER
    • 14464-32-5
    • 2,5-DIOXOPYRROLIDIN-1-YL OCTADECANOATE
    • 2,5-dioxopyrrolidin-1-ylstearate
    • A1-11950
    • AKOS015914355
    • MFCD00050403
    • A808250
    • J-007984
    • FT-0674725
    • Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
    • W16792
    • fluphenazinehydrochloride
    • AS-68117
    • ZERWDZDNDJBYKA-UHFFFAOYSA-N
    • SCHEMBL336877
    • succinimidyl stearate
    • DTXSID90393574
    • CS-W011761
    • Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester
    • DB-080988
    • Octadecanoic Acid 2,5-Dioxo-1-pyrrolidinyl Ester; N-(Stearoyloxy)succinimide; Stearic Acid N-Hydroxysuccinimide Ester;
    • Stearic Acid N-Hydroxysuccinimide Ester
    • N-(Stearoyloxy)succinimide
    • 2,5-dioxopyrrolidin-1-yl stearate
    • (2,5-dioxopyrrolidin-1-yl) Octadecanoate
    • N-SUCCINIMIDYL STEARATE
    • STEARIC ACID-N-HYDROXYSUCCINIMIDE ESTER
    • MDL: MFCD00050403
    • InChIKey: ZERWDZDNDJBYKA-UHFFFAOYSA-N
    • Inchi: 1S/C22H39NO4/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22(26)27-23-20(24)18-19-21(23)25/h2-19H2,1H3
    • SMILES: CCCCCCCCCCCCCCCCCC(=O)ON1C(=O)CCC1=O

Computed Properties

  • Exact Mass: 381.28800
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Rotatable Bond Count: 18
  • Monoisotopic Mass: 381.288
  • Heavy Atom Count: 27
  • Complexity: 420
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 7.6
  • Topological Polar Surface Area: 63.7A^2

Experimental Properties

  • LogP: 5.79300
  • PSA: 63.68000
  • Refractive Index: 1.487
  • Boiling Point: 473.1 °C at 760 mmHg
  • Melting Point: 92-93°C
  • Flash Point: 239.9 °C
  • Color/Form: Colorless glossy leaflet
  • Density: 1.01

N-Succinimidyl Stearate Security Information

  • Storage Condition:-20°C Freezer, Under Inert Atmosphere

N-Succinimidyl Stearate Customs Data

  • HS CODE:2925190090
  • Customs Data:

    China Customs Code:

    2925190090

    Overview:

    2925190090 Other imides and their derivative salts. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2925190090 other imides and their derivatives; salts thereof VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

N-Succinimidyl Stearate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
1PlusChem
1P001KD0-250mg
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
14464-32-5 95%
250mg
$12.00
A2B Chem LLC
AA72244-250mg
Stearic acid-n-hydroxysuccinimide ester
14464-32-5 95%
250mg
$11.00 2024-04-20
Aaron
AR001KLC-250mg
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
14464-32-5 95%
250mg
$6.00 2025-01-21
abcr
AB512855-250 mg
2,5-Dioxopyrrolidin-1-yl stearate; .
14464-32-5
250MG
€102.70 2023-04-18
Ambeed
A295188-250mg
2,5-Dioxopyrrolidin-1-yl stearate
14464-32-5 95%
250mg
$14.0
Chemenu
CM198082-1g
2,5-Dioxopyrrolidin-1-yl stearate
14464-32-5 95%
1g
$64 2023-03-07
eNovation Chemicals LLC
D762916-1g
Octadecanoic acid, 2,5-dioxo-1-pyrrolidinyl ester
14464-32-5 95%
1g
$245 2022-09-08
TRC
S691960-2mg
N-Succinimidyl Stearate
14464-32-5
2mg
$63.00 2023-05-17
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1021544-100mg
2,5-Dioxopyrrolidin-1-yl stearate
14464-32-5 98%
100mg
¥78.00 2023-11-21
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N39900-5g
2,5-Dioxopyrrolidin-1-yl stearate
14464-32-5 98%
5g
¥2008.0 2022-04-27

N-Succinimidyl Stearate Synthesis

N-Succinimidyl Stearate Suppliers

Hubei Baidu Chemistry Co.,Ltd.
Audited Supplier Audited Supplier
(CAS:14464-32-5)
MR./MRS.:PENG XING
Phone:18871490324
Email:1400878899@qq.com
Shanghai Titan Scientific Co., Ltd.
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(CAS:14464-32-5)
MR./MRS.:TAN SUO PING TAI
Phone:18365033617
Email:zhangsn@titansci.com
Shanghai Acmec Biochemical Co.,Ltd
Audited Supplier Audited Supplier
(CAS:14464-32-5)
MR./MRS.:JI ZHI SHI JI
Phone:18117592386
Email:3007522982@qq.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:14464-32-5)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

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